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Compound of Interest

2-Ethylpiperidin-3-one
Compound Name:
hydrochloride

Cat. No.: B1461940

2-Ethylpiperidin-3-one hydrochloride is a heterocyclic organic compound belonging to the
piperidine class. Piperidine rings are core structural motifs in a vast array of pharmaceuticals
and biologically active molecules, serving as crucial pharmacophores that influence potency,
selectivity, and pharmacokinetic properties.[1] As a functionalized building block, 2-
Ethylpiperidin-3-one hydrochloride offers medicinal chemists and process development
scientists a valuable intermediate for constructing more complex molecular architectures. The
presence of a ketone functionality at the 3-position and an ethyl group at the 2-position
provides distinct reactive handles for further chemical modification, making it a precursor of
interest in the synthesis of novel therapeutic agents. This guide provides a comprehensive
overview of its identification, safety, handling, and synthetic context.

Compound Identification and Physicochemical
Properties

Accurate identification is the cornerstone of safe and effective chemical research. The definitive
identifier for any chemical substance is its Chemical Abstracts Service (CAS) number.

Table 1: Core Compound ldentifiers
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Identifier

Chemical Name

Value

2-ethylpiperidin-3-one
hydrochloride

Source

Chemspace[2]

Synonyms

3-Piperidinone, 2-ethyl-,
hydrochloride (1:1)

ChemicalBook[3][4]

CAS Number

1159826-57-9

ChemicalBook[3][4]

Molecular Formula

C7H14CINO

Chemspace][2]

| Molecular Weight | 163.65 g/mol | Chemspace[2] |

While extensive experimental data for this specific compound is not widely published, the

fundamental properties derived from its structure are summarized below.

Table 2: Physicochemical Data

Property Value Notes
. Expected based on related

Form Solid .

hydrochloride salts.

The hydrochloride salt form
Solubility Likely soluble in water generally confers aqueous

solubility.[5]

N Stable under recommended Based on data for similar

Stability

storage conditions

piperidine derivatives.[6][7]

| Reactivity | Incompatible with strong oxidizing agents and strong bases | Common for amine

hydrochloride salts.[5][6] |

Comprehensive Safety Profile and Hazard

Management

While a specific, dedicated Safety Data Sheet (SDS) for 2-Ethylpiperidin-3-one
hydrochloride (CAS 1159826-57-9) is not readily available in public databases, a robust
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safety profile can be constructed by analyzing data from structurally analogous compounds,
such as piperidin-3-one hydrochloride and other substituted piperidine hydrochlorides. This
approach allows for a scientifically grounded assessment of the likely hazards.

GHS Hazard Classification (Inferred)

Based on the hazard profiles of closely related piperidinone hydrochlorides, the compound is
anticipated to fall under several GHS categories.[8][9] The primary routes of exposure are
inhalation of dust, skin/eye contact, and ingestion.

Acute Toxicity, Oral (Category 3/4): Harmful or toxic if swallowed.[8][9][10]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[8][9][10]

Serious Eye Damage/Irritation (Category 2A): Causes serious eye irritation.[8][9][10]

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory
irritation.[8][9][10]

GHS Hazard Profile (Inferred)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1461940?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1461940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

